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Compound of Interest

Compound Name: 2-Bromo-6-methyl-4-nitropyridine

Cat. No.: B1282704

Essential Safety and Handling of 2-Bromo-6-
methyl-4-nitropyridine

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like 2-Bromo-6-methyl-4-nitropyridine are paramount to
ensuring laboratory safety and regulatory compliance. This guide provides essential, immediate
safety and logistical information, including operational and disposal plans, to minimize risks and
environmental impact.

Chemical Identifier:

e Name: 2-Bromo-6-methyl-4-nitropyridine
« CAS Number: 97944-46-2[1][2]

e Molecular Formula: CeHsBrN202[1][3]

Hazard Summary: This compound is classified as hazardous. It is harmful if swallowed, in
contact with skin, or if inhaled.[3][4] It is also known to cause skin and serious eye irritation.[3]

[4]

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1282704?utm_src=pdf-interest
https://www.benchchem.com/product/b1282704?utm_src=pdf-body
https://www.benchchem.com/product/b1282704?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6eba1e?context=bbe
https://www.chemsrc.com/en/cas/97944-46-2_1107609.html
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6eba1e?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-methyl-4-nitropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-methyl-4-nitropyridine
https://www.fishersci.com/store/msds?partNumber=AC391050010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-methyl-4-nitropyridine
https://www.fishersci.com/store/msds?partNumber=AC391050010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Appropriate personal protective equipment must be worn at all times when handling 2-Bromo-
6-methyl-4-nitropyridine to prevent exposure.

PPE Item Specification Purpose

Chemical-resistant (e.g., Butyl )
Gloves o To prevent skin contact.[5]
rubber or Nitrile)

) Safety glasses with side- To protect eyes from splashes.
Eye Protection _
shields or goggles [5]
Lab Coat Standard laboratory coat To protect clothing and skin.[5]

Use in a well-ventilated area or ~ To avoid inhalation of vapors

Respiratory Protection
fume hood or dust.[5][6]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following procedural steps is critical for the safe handling of 2-Bromo-6-
methyl-4-nitropyridine.

e Preparation and Engineering Controls:

o Always work within a properly functioning and certified laboratory chemical fume hood to
minimize inhalation exposure.[5][6]

o Ensure that an emergency eyewash station and safety shower are readily accessible and
within close proximity to the work area.[6][7]

o Before starting, ensure the work area is clean and free of incompatible materials.
e Donning PPE:
o Put on a lab coat, ensuring it is fully buttoned.

o Wear appropriate chemical-resistant gloves. Nitrile gloves are a common choice, but it is
always best to check the manufacturer's glove compatibility chart.[5]
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o Wear safety goggles or glasses with side shields to protect your eyes.[5]

e Handling the Compound:

[e]

Handle 2-Bromo-6-methyl-4-nitropyridine as a solid to avoid creating dust.

o

Avoid direct contact with skin, eyes, and clothing.[8]

[¢]

Do not eat, drink, or smoke in the area where the chemical is handled.[6]

[e]

Use spark-proof tools and avoid sources of ignition, as nitrated compounds can be
reactive.[9]

e Storage:

[e]

Store in a cool, dry, and well-ventilated area in a tightly sealed, compatible container.[1]

o

The storage temperature should be between 2-8°C in an inert atmosphere.[1]

[¢]

Store away from incompatible materials such as strong oxidizing agents and acids.[7]

[¢]

The storage container must be clearly labeled with the chemical name and hazard
warnings.[10]

e In Case of a Spill:

o For small spills, absorb the material with an inert, non-combustible absorbent such as
vermiculite or sand.[10]

o For large spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) department immediately.[10]

o Ensure adequate ventilation during cleanup.[9]

Disposal Plan

The disposal of 2-Bromo-6-methyl-4-nitropyridine and its contaminated materials must be
handled as hazardous waste in accordance with all federal, state, and local regulations.
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» Waste Identification and Segregation:

o All materials contaminated with 2-Bromo-6-methyl-4-nitropyridine, including the pure
substance, solutions, and any contaminated lab supplies (e.g., gloves, absorbent
materials), must be treated as hazardous waste.[10]

e Containerization:

o Collect all waste in a designated, properly sealed, and clearly labeled hazardous waste
container.[10]

o The container should be made of a compatible material to prevent any chemical reactions.
[10]

e Labeling:

o The waste container must be clearly labeled with "Hazardous Waste" and the full chemical
name, "2-Bromo-6-methyl-4-nitropyridine".[10]

o Storage of Waste:

o Store the sealed and labeled waste container in a designated, well-ventilated, and secure
satellite accumulation area until it is collected by a licensed hazardous waste management
company.[10]

» Final Disposal:

o Disposal should be carried out by a licensed professional waste disposal service, which
will typically use high-temperature incineration.[10][11]

o Do not dispose of this chemical down the drain or in regular trash.[9]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of 2-Bromo-6-methyl-4-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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